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Compound of Interest

Compound Name: Butylated hydroxytoluene-d3

Cat. No.: B15141658 Get Quote

A comprehensive analysis of Butylated hydroxytoluene-d3 (BHT-d3), a deuterated form of

the widely used antioxidant Butylated hydroxytoluene (BHT), is essential for researchers,

scientists, and drug development professionals. While the safety profile of BHT-d3 is

comparable to that of BHT, the introduction of deuterium can influence its pharmacokinetic and

metabolic properties, making it a valuable tool in various research applications.[1] This

technical guide provides an in-depth overview of the safety data, experimental protocols, and

relevant biological pathways associated with BHT-d3.

Section 1: Safety and Physicochemical Properties
The safety data for Butylated hydroxytoluene-d3 is largely extrapolated from its non-

deuterated counterpart, BHT. BHT is a white or light yellow crystalline solid with a faint phenolic

odor.[2][3][4][5] It is stable under normal conditions but is sensitive to light and incompatible

with strong oxidizing agents, acid chlorides, and bases.
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Property Value Source

Molecular Formula C₁₅H₂₁D₃O

Molecular Weight 223.37 g/mol

Appearance
White to yellowish crystalline

solid

Melting Point 69 - 73 °C

Boiling Point 265 °C

Flash Point 127 °C

Autoignition Temperature 345 °C

Specific Gravity 1.048 (20/4 °C)

Vapor Density 7.6 (Air = 1)

Water Solubility Insoluble

Solubility Data
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Solvent Solubility Source

Ethanol
25-26 g/100mL; at least 30

mg/mL

Methanol 25 g/100mL

Isopropanol 30 g/100mL

Acetone 40 g/100mL

Benzene 40 g/100mL

Petroleum Ether 50 g/100mL

Mineral Oil 30 g/100mL

Corn and Soybean Oil 40-50 g/100mL

DMSO At least 30 mg/mL

Dimethylformamide At least 30 mg/mL

Aqueous Buffers Sparingly soluble

Section 2: Hazard Identification and Handling
BHT is considered to have low acute toxicity. However, it may cause mild to moderate skin and

eye irritation. Inhalation of dust can lead to respiratory tract irritation.

Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side protection are recommended.

Hand Protection: Wear suitable chemical-resistant gloves.

Respiratory Protection: In case of dust formation, use a particulate filter respirator.

Handling and Storage:

Handle in a well-ventilated area.
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Avoid dust formation.

Keep containers tightly closed in a dry, cool place.

Store away from heat and incompatible materials.

Section 3: Biological Activity and Signaling
Pathways
BHT is a potent antioxidant that functions as a free radical scavenger. This activity is central to

its role in various biological processes, including the inhibition of lipid peroxidation and

ferroptosis.

Ferroptosis Inhibition
Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation.

BHT acts as a ferroptosis inhibitor by neutralizing lipid peroxyl radicals, thereby breaking the

chain reaction of lipid peroxidation. This protective mechanism involves the donation of a

hydrogen atom from its phenolic hydroxyl group.
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Caption: BHT-d3 inhibits ferroptosis by scavenging radicals involved in lipid peroxidation.

Metabolic Pathway
The metabolism of BHT has been studied in vitro using rat liver microsomes. A major pathway

involves the oxidation of the para-methyl group, leading to the formation of BHT-aldehyde and

BHT-acid. Another pathway involves the oxidation of a tert-butyl group. A cyclic metabolic

pathway has also been described, which may contribute to its high efficacy as an antioxidant.
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Caption: Metabolic pathways of BHT in the liver.

Section 4: Experimental Protocols
Antioxidant Activity Assays
The antioxidant activity of BHT-d3 can be evaluated using standard in vitro assays such as the

DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-

sulfonic acid)) radical scavenging assays.

DPPH Radical Scavenging Assay Protocol:

Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.
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Sample Preparation: Prepare a series of concentrations of BHT-d3 and a positive control

(e.g., ascorbic acid or Trolox).

Reaction: Mix a fixed volume of the DPPH solution with various concentrations of the sample

and control solutions.

Incubation: Incubate the reaction mixtures in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance of the solutions at approximately 517 nm using a

spectrophotometer.

Calculation: Calculate the percentage of DPPH radical scavenging activity. The IC₅₀ value

(the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is

determined by plotting the percentage of scavenging activity against the concentration.

Pharmacokinetic Study Workflow
The use of deuterated compounds like BHT-d3 is particularly advantageous in pharmacokinetic

studies, as they can be distinguished from their endogenous or co-administered non-

deuterated counterparts by mass spectrometry.
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Caption: General workflow for a pharmacokinetic study of BHT-d3.

Section 5: Toxicological Information
The toxicological profile of BHT is well-documented. It is generally considered to have low

toxicity. However, some studies have reported adverse effects at high doses, including liver and

kidney damage in animal models. The International Agency for Research on Cancer (IARC)

has classified BHT as "Not classifiable as to its carcinogenicity to humans" (Group 3).

Conclusion
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Butylated hydroxytoluene-d3 is a valuable tool for researchers in the fields of drug

development, metabolism, and oxidative stress. Its safety profile is comparable to that of BHT,

and its deuterated nature allows for precise tracking in biological systems. Understanding its

physicochemical properties, biological activities, and the experimental protocols for its

evaluation is crucial for its effective and safe use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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